Cas no 111997-60-5 (Phenol,2-[5-[4-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]-)
111997-60-5 structure
Product Name:Phenol,2-[5-[4-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]-
CAS No:111997-60-5
MF:C16H15N3O2
MW:281.309203386307
CID:165026
PubChem ID:3086792
Update Time:2025-04-19
Phenol,2-[5-[4-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-[5-[4-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]-
- (6E)-6-[5-[4-(dimethylamino)phenyl]-3H-1,3,4-oxadiazol-2-ylidene]cyclohexa-2,4-dien-1-one
- 2-(5-(4-(Dimethylamino)phenyl)-1,3,4-oxadiazol-2-yl)phenol
- BRN 5576900
- 111997-60-5
- Phenol, 2-(5-(4-(dimethylamino)phenyl)-1,3,4-oxadiazol-2-yl)-
-
- Inchi: 1S/C16H15N3O2/c1-19(2)12-9-7-11(8-10-12)15-17-18-16(21-15)13-5-3-4-6-14(13)20/h3-10,20H,1-2H3
- InChI Key: IEAVALFYMJGXMA-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2O)=NN=C1C1C=CC(=CC=1)N(C)C
Computed Properties
- Exact Mass: 281.11655
- Monoisotopic Mass: 281.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 62.4Ų
Experimental Properties
- PSA: 53.93
Phenol,2-[5-[4-(dimethylamino)phenyl]-1,3,4-oxadiazol-2-yl]- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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